4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-ethoxyphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O2/c1-2-19-13-6-4-3-5-12(13)15-17-14(18-20-15)11-7-9-16-10-8-11/h3-10H,2H2,1H3
• InChI Key: KGGKTXHZJKALQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as EPO, is a chemical compound that has been widely studied for its potential applications in scientific research. EPO is a heterocyclic compound that contains both pyridine and oxadiazole rings, and it has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for the detection of metal ions. This compound has been found to exhibit strong fluorescence in the presence of certain metal ions, including copper(II) and mercury(II). This property makes it useful for the detection of these ions in biological and environmental samples.
Another potential application of this compound is as a photosensitizer for photodynamic therapy. This compound has been found to exhibit strong absorption in the visible light region, which makes it a promising candidate for use in photodynamic therapy. This therapy involves the use of a photosensitizer to generate reactive oxygen species when exposed to light, which can then be used to kill cancer cells.

Mechanism of Action

The mechanism of action of 4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is thought to involve the binding of the compound to certain proteins or enzymes in cells. This compound has been found to exhibit inhibitory effects on various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been shown to interact with certain ion channels in cells, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its fluorescent properties and potential as a photosensitizer, this compound has been found to exhibit antioxidant and anti-inflammatory effects. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its strong fluorescence properties, which make it useful for the detection of metal ions and other molecules in biological and environmental samples. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on 4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the further exploration of this compound's potential as a photosensitizer for photodynamic therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 4-[5-(2-ethoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine can be achieved through a multi-step process that involves the reaction of various reagents. One common synthesis method involves the reaction of 2-ethoxybenzohydrazide with chloroacetic acid, which results in the formation of 5-(2-ethoxyphenyl)-1,2,4-oxadiazole. This compound can then be reacted with pyridine-4-carboxaldehyde in the presence of a catalyst to form this compound.